Cas no 26957-40-4 (Benzene,1,1'-(2-methyl-1-propenylidene)bis[4-bromo- (9CI))

Benzene,1,1'-(2-methyl-1-propenylidene)bis[4-bromo- (9CI) structure
26957-40-4 structure
Product Name:Benzene,1,1'-(2-methyl-1-propenylidene)bis[4-bromo- (9CI)
CAS No:26957-40-4
MF:C16H14Br2
MW:366.090363025665
CID:263008
PubChem ID:285959
Update Time:2025-04-19

Benzene,1,1'-(2-methyl-1-propenylidene)bis[4-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-[1-(4-bromophenyl)-2-methylprop-1-enyl]benzene
    • 1,1'-(2-methylprop-1-ene-1,1-diyl)bis(4-bromobenzene)
    • 1,1-bis(4-bromophenyl)-2-methylpropene
    • 1,1-bis-(4-bromo-phenyl)-2-methyl-propene
    • 1,1-Bis-(4-brom-phenyl)-2-methyl-propen
    • AC1L646I
    • AC1Q26TB
    • AG-J-71984
    • AR-1B3465
    • CTK4F8809
    • KST-1B2492
    • NSC143625
    • NSC-143625
    • 26957-40-4
    • DTXSID00301468
    • Benzene,1,1'-(2-methyl-1-propenylidene)bis[4-bromo- (9CI)
    • Inchi: 1S/C16H14Br2/c1-11(2)16(12-3-7-14(17)8-4-12)13-5-9-15(18)10-6-13/h3-10H,1-2H3
    • InChI Key: RTFCDGGKHPRZFY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)/C(=C(\C)/C)/C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 363.94622
  • Monoisotopic Mass: 363.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 394.7°Cat760mmHg
  • Flash Point: 225.2°C
  • Refractive Index: 1.609
  • PSA: 0
  • LogP: 6.05330
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